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Compound of Interest

Compound Name: Bromoethane

Cat. No.: B045996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physical properties and critical safety data

for bromoethane (ethyl bromide). The information is intended to support laboratory research,

chemical synthesis, and drug development activities by providing a consolidated resource for

safe handling, storage, and use.

Physical Properties of Bromoethane
Bromoethane is a colorless, volatile liquid with an ether-like odor.[1][2] It is a valuable

ethylating agent in organic synthesis.[1][3] Key physical properties are summarized in the table

below for quick reference.
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Property Value Source(s)

Molecular Formula C₂H₅Br [1][3][4]

Molar Mass 108.97 g/mol [1][3][4][5]

Appearance Colorless to pale yellow liquid [1][2]

Odor Ether-like, chloroform-like [1][2][3]

Boiling Point 37-40 °C (98.6 - 104 °F) [2][6][7]

Melting Point -119 °C to -118 °C (-182.2 °F) [1][3][6]

Density 1.46 g/cm³ at 20 °C [1][3][6]

Solubility in Water
0.914 g/100 mL (9 g/L) at 20

°C
[1][6]

Solubility in Organic Solvents
Miscible with ethanol, ether,

chloroform
[1][2][3]

Vapor Pressure 442 - 510 hPa at 20 °C [1][6][7]

Autoignition Temperature 510 - 511 °C (950 - 951.8 °F) [2][6][7]

Flash Point
-23 °C to -20 °C (-9.4 °F to -4

°F) (closed cup)
[2][6][7]

Refractive Index 1.423 - 1.425 at 20 °C [1][2]

Explosive Limits in Air 6.7% - 11.3% by volume [6][7]

Safety Data
Bromoethane is a hazardous substance and requires strict adherence to safety protocols. It is

highly flammable, harmful if swallowed or inhaled, and is a suspected carcinogen.[3][5][8][9]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[3][6][9]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[8]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3][8]

Carcinogenicity 2
H351: Suspected of causing

cancer.[3][6][8][9]

Hazardous to the Ozone Layer 1

H420: Harms public health and

the environment by destroying

ozone in the upper

atmosphere.[3][6][9]

GHS Pictograms and Signal Word
Pictograms:

GHS02 (Flame)[9]

GHS07 (Exclamation Mark)[9]

GHS08 (Health Hazard)[9]

Signal Word: Danger[5][6][8][9]

Precautionary Statements (Selected)
A comprehensive list of precautionary statements can be found on the Safety Data Sheet

(SDS). Key statements include:
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Code Statement Source(s)

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[8][9]

P261
Avoid breathing mist or

vapours.

P270
Do not eat, drink or smoke

when using this product.
[8]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P308+P313
IF exposed or concerned: Get

medical advice/ attention.
[9]

P403+P235
Store in a well-ventilated

place. Keep cool.
[9]

P501

Dispose of contents/ container

to an approved waste disposal

plant.

Handling, Storage, and First Aid
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Aspect Recommendation Source(s)

Handling

Use only in a well-ventilated

area, preferably in a chemical

fume hood.[10] Avoid contact

with skin and eyes.[8] Do not

breathe vapors.[8] Ground and

bond containers and receiving

equipment to prevent static

discharge.[8][10] Use non-

sparking tools.

Storage

Store in a cool, dry, well-

ventilated place away from

heat and ignition sources.[3][9]

[10] Keep container tightly

closed.[8][11] Store locked up.

Segregate from incompatible

materials like strong oxidizers,

alkali metals, and strong

bases.[4][10][12]

In case of Inhalation

Move person to fresh air. If

breathing has stopped, give

artificial respiration. Seek

immediate medical attention.

[5][8]

In case of Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of

water/shower. Consult a

physician.

In case of Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call an ophthalmologist.[4][8]
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In case of Ingestion

Do NOT induce vomiting.

Immediately make victim drink

water (two glasses at most).

Consult a physician.[8]

Experimental Protocols
The physical properties listed in this guide are determined by standardized experimental

methodologies. Below are detailed overviews of these common laboratory procedures.

Melting Point Determination (Capillary Method)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For crystalline solids, this is often a sharp, well-defined temperature.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer.[8]

Procedure:

A small amount of the finely powdered, solid-phase bromoethane (frozen) is packed into

a capillary tube to a height of about 3 mm.[4]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.[4]

The sample is heated slowly, at a rate of approximately 1-2°C per minute, especially near

the expected melting point.[8]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.[8]

For a pure substance, this range should be narrow (0.5-1.0°C).
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Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, and the liquid turns into a vapor.

Apparatus: Distillation flask, condenser, receiving flask, heat source (heating mantle or sand

bath), thermometer, boiling chips.[9][11]

Procedure:

At least 5 mL of liquid bromoethane is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.[2][11]

The distillation apparatus is assembled. The thermometer bulb should be positioned so

that its top is level with the bottom of the side-arm leading to the condenser.[11]

The liquid is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.[11]

The temperature will stabilize as the vapor continuously bathes the thermometer bulb and

condenses into the receiving flask. This stable temperature is the boiling point.[9][11]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[2][11]

Density Determination (Gravimetric Method)
Density is the mass of a substance per unit volume. For liquids, this can be accurately

determined using a pycnometer or by the buoyancy technique.

Apparatus: Pycnometer (a glass flask with a specific, calibrated volume), analytical balance.

[13]

Procedure:

The mass of the clean, dry pycnometer is accurately measured.
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The pycnometer is filled with bromoethane, ensuring no air bubbles are present. The

stopper is carefully inserted, and any excess liquid is wiped from the outside.

The mass of the filled pycnometer is measured.

The mass of the bromoethane is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the bromoethane by the known volume

of the pycnometer.[13]

Formula: Density = Mass / Volume[12]

Flash Point Determination (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The closed-cup method is used for volatile liquids and provides a lower, more

conservative value than open-cup methods.

Apparatus: Pensky-Martens or similar closed-cup flash point tester, which consists of a

sample cup with a lid, a stirrer, a heat source, and an ignition source.[6][14]

Procedure:

The liquid sample is placed in the test cup, and the lid is secured.[6]

The sample is heated at a slow, constant rate while being stirred.[6]

At regular temperature intervals, the ignition source (a small flame) is introduced into the

vapor space above the liquid through an opening in the lid.[6]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.[14][15]

Results should be corrected for atmospheric pressure.[16]

Workflow Visualization
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The following diagram illustrates a logical workflow for the safe handling of bromoethane in a

laboratory setting. This workflow is designed to mitigate risks associated with its flammability

and toxicity.

Preparation & Planning Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Risks Work Area Setup
(Fume Hood, No Ignition Sources)

Chemical Handling
(Dispensing, Reaction)

Ensure Ventilation

Temporary Storage
(Closed Container)

During Experiment

Cleanup & Decontamination

After UseRe-use

Waste Disposal
(Labeled Hazardous Waste)

End of Process

Click to download full resolution via product page

Safe Handling Workflow for Bromoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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